Cas no 439111-18-9 (1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone)
439111-18-9 structure
Product Name:1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone
CAS No:439111-18-9
MF:C8H8ClNO
MW:169.608221054077
CID:1057628
PubChem ID:1481534
Update Time:2025-04-20
1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(6-chloro-2-methyl-3-pyridinyl)-
- 1-(6-chloro-2-methylpyridin-3-yl)ethanone
- Ethanone, 1-(6-chloro-2-methyl-3-pyridinyl)- (9CI)
- SCHEMBL12410963
- MFCD02661714
- DB-276165
- 439111-18-9
- 1-(6-Chloro-2-methylpyridin-3-yl)ethan-1-one
- AT40900
- CS-0332240
- 1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone
- AKOS005070798
- AB11952
- 6R-0618
-
- MDL: MFCD02661714
- Inchi: 1S/C8H8ClNO/c1-5-7(6(2)11)3-4-8(9)10-5/h3-4H,1-2H3
- InChI Key: DBNGGBZNHWCNBS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C)=O)C(C)=N1
Computed Properties
- Exact Mass: 169.0294416g/mol
- Monoisotopic Mass: 169.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30Ų
1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048593-500mg |
1-(6-Chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | >95% | 500mg |
5038CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048593-1g |
1-(6-Chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | >95% | 1g |
7379CNY | 2021-05-07 | |
| Matrix Scientific | 048593-500mg |
1-(6-Chloro-2-methyl-3-pyridinyl)-1-ethanone, >95% |
439111-18-9 | >95% | 500mg |
$310.00 | 2021-06-27 | |
| Matrix Scientific | 048593-1g |
1-(6-Chloro-2-methyl-3-pyridinyl)-1-ethanone, >95% |
439111-18-9 | >95% | 1g |
$454.00 | 2021-06-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048593-500mg |
1-(6-Chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | >95% | 500mg |
5038.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048593-1g |
1-(6-Chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | >95% | 1g |
7379.0CNY | 2021-07-05 | |
| TRC | C374238-10mg |
1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | 10mg |
$ 50.00 | 2022-04-28 | ||
| TRC | C374238-50mg |
1-(6-Chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | 50mg |
$0.00 | 2023-05-18 | ||
| TRC | C374238-100mg |
1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | 100mg |
$ 250.00 | 2022-04-28 | ||
| Key Organics Ltd | 6R-0618-1MG |
1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone |
439111-18-9 | >95% | 1mg |
£37.00 | 2025-02-08 |
1-(6-chloro-2-methyl-3-pyridinyl)-1-ethanone Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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